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Compound of Interest

Compound Name: TC-G 24

Cat. No.: B15619313 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive overview of the recommended disposal

procedures for TC-G 24, a potent and selective GSK-3β inhibitor. The following guidelines are

based on general best practices for laboratory chemical waste management and are intended

to provide essential safety and logistical information.

Disclaimer: This information is for guidance only. Always consult the manufacturer's Safety

Data Sheet (SDS) for TC-G 24 and adhere to all applicable federal, state, and local regulations

for chemical waste disposal.

Chemical and Physical Properties
A summary of the key chemical and physical properties of TC-G 24 is provided below. This

information is crucial for determining appropriate disposal methods and compatible container

materials.
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Property Value

Chemical Name
N-(3-Chloro-4-methylphenyl)-5-(4-

nitrophenyl)-1,3,4-oxadiazol-2-amine[1]

Molecular Formula C₁₅H₁₁ClN₄O₃[1][2]

Molecular Weight 330.73 g/mol [1]

CAS Number 1257256-44-2

Purity ≥98% (HPLC)[1]

Storage Store at +4°C[1]

Solubility
Soluble in DMSO up to 10 mM with gentle

warming[1]

Personal Protective Equipment (PPE)
Before handling TC-G 24 for any purpose, including disposal, it is imperative to wear

appropriate Personal Protective Equipment (PPE) to minimize exposure risk.
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PPE Category Specific Recommendations

Hand Protection

Handle with gloves. Inspect gloves prior to use

and use proper glove removal technique.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices.[3]

Eye Protection

Use safety glasses with side-shields conforming

to EN166 or other appropriate government

standards such as NIOSH (US).[3]

Skin and Body Protection

Wear protective clothing. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate, use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls.

Disposal Procedures for TC-G 24
The proper disposal of TC-G 24, like any other laboratory chemical, involves a series of steps

to ensure the safety of personnel and the protection of the environment. The following

procedures are based on general chemical waste disposal guidelines.

Step 1: Waste Identification and Classification

Solid Waste: Unused or expired TC-G 24 powder, contaminated lab materials (e.g., weigh

boats, contaminated gloves, bench paper). This waste should be classified as hazardous

chemical waste.

Liquid Waste: Solutions of TC-G 24 (e.g., in DMSO), and contaminated solvents. This waste

should be classified as hazardous liquid chemical waste.
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Sharps Waste: Needles, syringes, or other sharp objects contaminated with TC-G 24. This

waste must be disposed of in a designated sharps container.

Step 2: Waste Segregation and Collection

Do not mix TC-G 24 waste with other incompatible waste streams.

Collect solid TC-G 24 waste in a clearly labeled, sealed, and compatible container.

Collect liquid TC-G 24 waste in a labeled, leak-proof, and compatible container. Given its

solubility in DMSO, a container suitable for organic solvents is appropriate.

Never pour liquid TC-G 24 waste down the drain.[4]

Step 3: Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "TC-G 24," and the approximate quantity of waste.

Include any other components of the waste mixture (e.g., "TC-G 24 in DMSO").

Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Ensure the storage area has secondary containment to prevent spills.

Step 5: Final Disposal

Dispose of the contents and the container through an approved waste disposal plant or a

licensed hazardous waste management company.[3]

Follow your institution's specific procedures for arranging a chemical waste pickup.

Experimental Protocols
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While no experimental protocols for the disposal of TC-G 24 are available, the following

general laboratory procedures for handling chemical waste should be considered standard

protocol.

Protocol for Preparing Solid TC-G 24 Waste for Disposal:

Wear appropriate PPE.

Carefully sweep up any solid TC-G 24 waste, avoiding dust generation.[3]

Place the solid waste into a designated, compatible, and clearly labeled hazardous waste

container.

Seal the container and store it in the designated waste storage area.

Protocol for Preparing Liquid TC-G 24 Waste for Disposal:

Wear appropriate PPE.

Using a funnel, carefully pour the liquid TC-G 24 waste into a designated, compatible, and

clearly labeled hazardous liquid waste container.

Do not overfill the container; leave adequate headspace.

Securely cap the container and store it in the designated waste storage area with secondary

containment.

Visualizing Disposal and Safety Procedures
To further clarify the disposal process and the associated safety precautions, the following

diagrams have been created.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15619313?utm_src=pdf-body
https://www.benchchem.com/product/b15619313?utm_src=pdf-body
https://www.benchchem.com/product/b15619313?utm_src=pdf-body
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3628/Isopropyl-beta-D-1-thiogalactopyranoside-I5502MilliporeSigma-1-15-2020.pdf
https://www.benchchem.com/product/b15619313?utm_src=pdf-body
https://www.benchchem.com/product/b15619313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Segregation & Collection Containment

Final Disposal

TC-G 24 Waste Generated Classify Waste Stream

Solid Waste
(e.g., powder, contaminated labware)Solid

Liquid Waste
(e.g., solutions in DMSO)

Liquid

Sharps Waste
(e.g., contaminated needles)

Sharps

Labeled Solid
Waste Container

Labeled Liquid
Waste Container

Puncture-Resistant
Sharps Container

Store in Designated
Waste Area

Arrange for Pickup by
Licensed Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the proper disposal of TC-G 24 waste.
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Caption: Relationship between safety precautions for TC-G 24 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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